Photoinduced chemical reaction in NO2–C2H4 Van der Waals complex: detection of vinyloxyl and formyl radicals and hydrogen atoms
Faraday Discussions Pub Date: DOI: 10.1039/FD9949700379
Abstract
The photodissociation of NO2 within the NO2–C2H4 complex excited at 355 nm leads to the formation of the vinyloxyl radical CH2CHO. A nonstatistical rotational and vibrational state distribution has been measured. The kinetic energy of the H atom produced in the same reaction has been obtained through the Doppler profile of the Lyman α transition. The HCO product issued from the reaction in the gas phase is observed but not in the complex. These results can be explained by the selection of the reaction path in the Van der Waals complex excitation.
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Journal Name：Faraday Discussions
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CAS no.: 125978-95-2
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CAS no.: 107-09-5
